Cas no 4492-50-6 (N-Methylcyclopentanecarboxamide)

• Product Name: N-Methylcyclopentanecarboxamide
• CAS No: 4492-50-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 1069153
• PubChem ID: 12247355
• Update Time: 2025-06-13

N-Methylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methylcyclopentanecarboxamide
• 1-(Methylamino)-2-Propanone
• 2-Propanone, 1-(methylamino)-
• AGN-PC-0CMWO4
• Methylamino-aceton
• Methylamino-carbonyl-cyclopentan
• N-Methyl-cyclopentancarboxamid
• Cyclopentanecarboxamide, N-methyl-
• NCGC00325211-01
• AB00996801-03
• SCHEMBL761340
• AKOS008933284
• CS-0104832
• ALBB-016149
• D76478
• AB00996801-01
• Z32016561
• 4492-50-6

• MDL： MFCD10665903
• Inchi： 1S/C7H13NO/c1-8-7(9)6-4-2-3-5-6/h6H,2-5H2,1H3,(H,8,9)
• InChI Key： CFFSQQUADJWJBU-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NC

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 275.7±7.0 °C at 760 mmHg
• Flash Point: 155.0±3.1 °C
• PSA: 29.1
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Methylcyclopentanecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methylcyclopentanecarboxamide

Recent Advances in the Study of N-Methylcyclopentanecarboxamide (CAS: 4492-50-6)

N-Methylcyclopentanecarboxamide (CAS: 4492-50-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

One of the key areas of investigation has been the synthesis and optimization of N-Methylcyclopentanecarboxamide derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity, which are critical for pharmaceutical development. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized compounds.

In terms of biological activity, recent in vitro studies have shown that N-Methylcyclopentanecarboxamide exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another notable development is the exploration of N-Methylcyclopentanecarboxamide in combination therapies. Preliminary data from a 2024 study indicate that this compound may enhance the efficacy of existing anticancer drugs when used in combination, possibly through modulation of drug metabolism pathways. These findings open new avenues for research in oncology and personalized medicine.

Despite these promising results, challenges remain in the clinical translation of N-Methylcyclopentanecarboxamide. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. Researchers are currently investigating various drug delivery systems, including nanoparticles and liposomes, to overcome these limitations.

In conclusion, N-Methylcyclopentanecarboxamide (CAS: 4492-50-6) represents a compound with significant potential in pharmaceutical research. Its versatile chemical structure and preliminary biological activities make it a promising candidate for further investigation. Continued research efforts should focus on optimizing its pharmacological properties and exploring its therapeutic applications across various disease areas.